N-Methyl-4-biphenylamine

• IUPAC Name: N-methyl-4-phenylaniline
• InChI: InChI=1S/C13H13N/c1-14-13-9-7-12(8-10-13)11-5-3-2-4-6-11/h2-10,14H,1H3
• InChI Key: UUYJYDILAMMXGM-UHFFFAOYSA-N
• Canonical SMILES: CNC1=CC=C(C=C1)C2=CC=CC=C2
• Molecular Formula: C13H13N
• DSSTOX Substance ID: DTXSID80187328
• Molecular Weight: 183.25 g/mol
• CAS RN: 3365-81-9

Description

N-Methyl-4-biphenylamine is a chemical compound with the molecular formula C13H13N. It is used in various chemical reactions and has been studied for its properties.

Synthesis Analysis

The synthesis of N-Methyl-4-biphenylamine involves complex chemical reactions. A study on the synthesis of N-methylated polypeptides provides insight into the polymerization conditions and the limitations caused by the enhanced steric demand of the amino acid NCA monomers and their N-methylated derivatives.

Molecular Structure Analysis

The molecular structure of N-Methyl-4-biphenylamine consists of 13 carbon atoms, 13 hydrogen atoms, and 1 nitrogen atom. Detailed structural analysis can be performed using various techniques such as X-ray crystallography.

Chemical Reactions Analysis

N-Methyl-4-biphenylamine can participate in various chemical reactions. For instance, it can react with acyl chlorides (acid chlorides), acid anhydrides, and halogenoalkanes (haloalkanes or alkyl halides). Further studies are needed to fully understand the range of chemical reactions that N-Methyl-4-biphenylamine can undergo.

Physical And Chemical Properties Analysis

N-Methyl-4-biphenylamine has a molecular weight of 183.249 Da. More detailed information about its physical and chemical properties, such as melting point, boiling point, and density, can be obtained from specialized databases.

Scientific Research Applications

• Pharmaceuticals and Medicine

  • Biphenyl compounds are a fundamental backbone in synthetic organic chemistry and natural products due to their omnipresence in medicinally active compounds, marketed drugs, and natural products.
  • N-Methylated amines play an important role in regulating the biological and pharmaceutical properties of all kinds of life science molecules. For example, N-methylation of peptides and DNA controls biological functions and plays a vital role in epigenetic changes in gene expression for cellular phenotypes.
  • Top selling drugs such as olanzapine, oxycodone, imatinib, viagra, and venlafaxine contain N-methylamino groups, which play a significant role in their activities.

• Organic Light-Emitting Diodes (OLEDs)

  • Biphenyl derivatives are used to produce fluorescent layers in organic light-emitting diodes (OLEDs).

• Agriculture

  • Biphenyl derivatives are used in products for agriculture.

Safety And Hazards

N-Methyl-4-biphenylamine, like many chemical compounds, should be handled with care. Safety data sheets provide information about potential hazards, safe handling practices, and emergency procedures.

Future Directions

The future directions for research on N-Methyl-4-biphenylamine could include further investigation into its synthesis, chemical reactions, mechanism of action, and potential applications. Analyzing relevant papers will provide more insights into these areas.

Synthesis routes and methods

Procedure details

LAH (96 mg, 2.5 mmol) was added portionwise to a cold (at 0° C.) solution of N-biphenyl-4-yl-formamide (100 mg, 0.5 mmol) in THF (2 mL) and the stirring was continued at the same temperature for 30 minutes. After completion of the reaction, the reaction mixture was quenched with 3% aq NaOH solution, the precipitate obtained was filtered, the filtrate was collected was concentrated under reduced pressure to get a residue. The residue was diluted with ethyl acetate, the organic layer was washed with brine solution and dried over sodium sulfate. The organic layer was concentrated under reduced pressure to afford 85 mg (91.39% Yield) of biphenyl-4-yl-methyl-amine.